Cas no 55590-76-6 (Propanedioic acid, (methoxyimino)-, dimethyl ester)

Propanedioic acid, (methoxyimino)-, dimethyl ester structure
55590-76-6 structure
Product Name:Propanedioic acid, (methoxyimino)-, dimethyl ester
CAS No:55590-76-6
MF:C6H9NO5
MW:175.139362096786
CID:351444
PubChem ID:547934
Update Time:2025-04-19

Propanedioic acid, (methoxyimino)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (methoxyimino)-, dimethyl ester
    • (Methoxyimino)malonic acid dimethyl ester
    • dimethyl 2-methoxyiminopropanedioate
    • Dimethyl 2-(methoxyimino)malonate
    • DTXSID70338261
    • Bis-(methoxycarbonyl)methoxyiminomethane
    • CHEBI:180591
    • Dimethyl 2-(methoxyimino)malonate #
    • SCHEMBL17272640
    • dimethyl mesoxalate O-methyloxime
    • 55590-76-6
    • Inchi: 1S/C6H9NO5/c1-10-5(8)4(7-12-3)6(9)11-2/h1-3H3
    • InChI Key: FOCKMBBVQYRNGP-UHFFFAOYSA-N
    • SMILES: O(C)C(/C(/C(=O)OC)=N/OC)=O

Computed Properties

  • Exact Mass: 175.04807
  • Monoisotopic Mass: 175.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • PSA: 74.19
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